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Compound of Interest

Compound Name: Tan 999

Cat. No.: B1681919 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tan 999 is a naturally occurring indolocarbazole alkaloid isolated from Nocardiopsis

dassonvillei.[1][2][3][4][5] It is structurally related to other well-known protein kinase inhibitors

such as staurosporine.[6][7] Tan 999 has garnered interest in the scientific community for its

biological activities, including macrophage activation and inhibition of protein kinase C (PKC).

[1][3][6] These properties suggest its potential as a lead compound in the development of novel

therapeutics for immunological disorders and cancer.[2][8] This document provides detailed

application notes on the solubility of Tan 999 and protocols for its preparation to aid

researchers in their investigations.
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Property Value Reference

CAS Number 124843-68-1 [1][9]

Molecular Formula C₂₉H₂₆N₄O₄ [1][9]

Molecular Weight 494.5 g/mol [1][9]

Appearance Solid powder [9]

Purity >98% (typical) [9]

IUPAC Name

3,24-dimethoxy-2-methyl-4-

methylimino-29-oxa-1,7,17-

triazaoctacyclo[12.12.2.12,6.0

7,28.08,13.015,19.020,27.021,

26]nonacosa-

8,10,12,14,19,21(26),22,24,27-

nonaen-16-one

[1][9]

Solubility
Proper dissolution of Tan 999 is critical for accurate and reproducible experimental results. The

following table summarizes its known solubility characteristics. It is recommended to perform

small-scale solubility tests before preparing stock solutions.
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Solvent Solubility
Concentrati
on

Temperatur
e

Notes Reference

DMSO Soluble Not specified
Room

Temperature

Recommend

ed for

preparing

stock

solutions.

[9]

Methanol Soluble Not specified
Room

Temperature

May be used

for certain

applications.

[10]

Ethyl Acetate Soluble Not specified
Room

Temperature
[10]

Chloroform Soluble Not specified
Room

Temperature
[10]

Acetone Soluble Not specified
Room

Temperature
[10]

Water Insoluble Not specified
Room

Temperature
[10]

n-Hexane Insoluble Not specified
Room

Temperature
[10]

Protocol for Preparation of a 10 mM Stock Solution in DMSO:

Materials: Tan 999 powder, anhydrous DMSO, sterile microcentrifuge tubes, and precision

pipettes.

Calculation:

Molecular Weight (MW) of Tan 999 = 494.55 g/mol .

To prepare 1 mL of a 10 mM stock solution, weigh out 4.9455 mg of Tan 999.

Procedure:
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Weigh the calculated amount of Tan 999 powder and place it in a sterile microcentrifuge

tube.

Add the appropriate volume of anhydrous DMSO (e.g., 1 mL for 4.9455 mg).

Vortex the solution until the powder is completely dissolved. Gentle warming (37°C) may

aid in dissolution.

Store the stock solution at -20°C for long-term storage (months to years) or at 4°C for

short-term use (days to weeks).[9] Protect from light.

Preparation and Synthesis
Tan 999 is a natural product that can be obtained through fermentation and isolation or through

chemical synthesis of its core structure.

Fermentation and Isolation from Nocardiopsis
dassonvillei
This protocol outlines the general steps for obtaining Tan 999 from its natural source.

Optimization of culture conditions and purification steps may be required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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